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Compound of Interest

Compound Name:
N-(4-fluorophenyl)-4-

phenylbenzamide

Cat. No.: B312667

Get Quote

Compound Overview & Physicochemical Profile
N-(4-fluorophenyl)-4-phenylbenzamide is a lipophilic small molecule characterized by a rigid

biphenyl core coupled to a fluoroaniline moiety via an amide bond. Its structural rigidity and

high lipophilicity (LogP > 3.5) make it prone to aggregation in aqueous environments,

necessitating precise handling in organic solvents like Dimethyl Sulfoxide (DMSO).
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Property Data / Specification

Chemical Name
N-(4-fluorophenyl)-[1,1'-biphenyl]-4-

carboxamide

Molecular Formula C₁₉H₁₄FNO

Molecular Weight 291.32 g/mol

Solubility Class
Class II/IV (Low Aqueous Solubility, High

Permeability)

Primary Solvent Anhydrous DMSO (Dimethyl Sulfoxide)

Target Stock Conc. 10 mM (Standard), up to 50 mM (High)

Storage Temp -20°C (Long-term), -80°C (Archival)

Critical Considerations for Solubility
Hydrophobicity: The biphenyl and phenyl-amide motifs create a highly planar, hydrophobic

surface. This promotes "stacking" interactions, leading to poor dissolution in water and a high

risk of precipitation upon dilution.

DMSO Hygroscopicity: DMSO absorbs atmospheric water rapidly. Even 1-2% water content

in DMSO can significantly reduce the solubility of this lipophilic amide, causing "crash-out"

(precipitation) in the stock vial over time. Always use fresh, anhydrous DMSO.

Sonication: The amide bond can form intermolecular hydrogen bonds in the solid state.

Sonication is mandatory to disrupt these crystal lattice forces and ensure a true solution, not

just a suspension.

Protocol: Preparation of 10 mM Stock Solution
Reagents & Equipment

Compound: N-(4-fluorophenyl)-4-phenylbenzamide (Solid, >98% purity).

Solvent: Anhydrous DMSO (≥99.9%, stored with molecular sieves).
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Vials: Amber glass vials (borosilicate) with PTFE-lined caps. Avoid polypropylene for long-

term storage if possible to minimize leaching.

Equipment: Analytical balance (0.01 mg precision), Vortex mixer, Ultrasonic water bath.

Step-by-Step Methodology
Step 1: Calculation & Weighing To prepare 1.0 mL of a 10 mM stock solution:

Target Mass:

.

Best Practice: Weigh a slightly larger amount (e.g., 3-5 mg) to ensure accuracy, then adjust

the DMSO volume.

Example: If you weigh 3.50 mg:

Volume DMSO needed =

.

Step 2: Dissolution

Add the calculated volume of Anhydrous DMSO to the vial containing the powder.[1]

Vortex vigorously for 30 seconds.

Sonicate in an ultrasonic water bath at room temperature (20-25°C) for 5–10 minutes.

Checkpoint: Inspect the solution against a light source. It must be perfectly clear. If any

turbidity or floating crystals remain, sonicate for another 5 minutes.

Step 3: Aliquoting & Storage

Divide the bulk stock into small aliquots (e.g., 50–100 µL) in sterile, amber microcentrifuge

tubes.
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Reasoning: This prevents repeated freeze-thaw cycles, which can induce crystal

nucleation.

Seal tubes with Parafilm if storing for >6 months.

Store at -20°C.

Protocol: Dilution Strategy for Biological Assays
Direct dilution of high-concentration lipophilic stocks into aqueous media often results in

immediate precipitation. Use the Intermediate Dilution Method.

Workflow:

Thaw: Thaw the 10 mM stock at 37°C until completely dissolved. Vortex briefly.

Intermediate Step (100x): Dilute the 10 mM stock 1:10 into a compatible solvent (e.g., pure

ethanol or a 50:50 DMSO:PBS mix) to create a 1 mM working stock.

Note: This step reduces the kinetic shock of mixing hydrophobic molecules with water.

Final Step (1x): Dilute the 1 mM working stock 1:100 into the pre-warmed culture medium

(rapidly mixing while adding) to achieve the final 10 µM assay concentration.

Final DMSO Concentration: 0.1% (Non-toxic to most cell lines).

Quality Control & Troubleshooting
Observation Root Cause Corrective Action

Cloudiness in Stock Water contamination in DMSO.
Discard. Prepare fresh stock

using anhydrous DMSO.[1]

Precipitate in Media
"Crash-out" due to rapid

polarity change.

Use the Intermediate Dilution

Method (Step 4). Lower the

final concentration.

Viscous Stock DMSO freezing or cold.

Warm to 37°C. DMSO freezes

at ~19°C; ensure it is liquid

before pipetting.
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Process Visualization (Graphviz)

Start: Solid Compound
(MW: 291.32 g/mol)

Weigh ~3-5 mg
(Analytical Balance)

Calculate DMSO Volume
(Vol = Mass / (MW * Conc))

Add Anhydrous DMSO
(Target: 10 mM)

Vortex (30s) + Sonicate (5-10 min)
CRITICAL STEP

QC Check:
Clear Solution?

No (Repeat Sonication)

Aliquot (50-100 µL)
Amber Tubes

Yes

Store at -20°C
(Avoid Freeze-Thaw)

Click to download full resolution via product page
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Caption: Workflow for the preparation of stable N-(4-fluorophenyl)-4-phenylbenzamide stock

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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